2-Cyclohexene-1-carboxamide,4-oxo-(9CI)
Description
2-Cyclohexene-1-carboxamide,4-oxo-(9CI) (CAS: 147488-88-8) is a bicyclic organic compound featuring a cyclohexene ring substituted with an oxo group at position 4 and a carboxamide moiety at position 1. Its molecular formula is inferred as C₇H₉NO₂ (molecular weight: 155.15 g/mol), derived by replacing the aldehyde group in the structurally related 4-oxocyclohexanecarboxaldehyde (CAS: 64251-30-5) with a carboxamide (-CONH₂) group . This compound belongs to the 9CI (Ninth Collective Index) nomenclature system, which standardizes chemical naming for regulatory and research purposes.
Properties
CAS No. |
147488-88-8 |
|---|---|
Molecular Formula |
C7H9NO2 |
Molecular Weight |
139.154 |
IUPAC Name |
4-oxocyclohex-2-ene-1-carboxamide |
InChI |
InChI=1S/C7H9NO2/c8-7(10)5-1-3-6(9)4-2-5/h1,3,5H,2,4H2,(H2,8,10) |
InChI Key |
OSJCHMXOXDSZRV-UHFFFAOYSA-N |
SMILES |
C1CC(=O)C=CC1C(=O)N |
Synonyms |
2-Cyclohexene-1-carboxamide,4-oxo-(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Group Analysis
- Carboxamide vs. Aldehyde/Ester : The carboxamide group in the target compound enhances hydrogen-bonding capacity and stability compared to aldehydes or esters, making it more suitable for drug design . Aldehydes (e.g., 4-oxocyclohexanecarboxaldehyde) are more reactive, often serving as intermediates in oxidation or condensation reactions .
- Substituent Effects: Methyl or aminoethyl substituents (e.g., in 3-Cyclohexene-1-carboxaldehyde,4-methyl- or trans-4-[(1R)-1-aminoethyl] derivatives) influence steric hindrance and electronic properties.
Structural and Stereochemical Considerations
- Ring Saturation : The cyclohexene ring in the target compound introduces partial unsaturation, affecting conformational flexibility compared to fully saturated analogs (e.g., cyclohexanecarboxamides) .
- Stereochemistry : Chiral centers in compounds like 3-Cyclohexene-1-carboxaldehyde,4-methyl-, (S)- (CAS 155156-87-9) necessitate enantioselective synthesis, whereas the target compound lacks defined stereochemistry in available data .
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